Cas no 139719-14-5 (Quinoline, 2,4,5,7-tetrachloro-)

• Product Name: Quinoline, 2,4,5,7-tetrachloro-
• CAS No: 139719-14-5
• MF: C₉H₃Cl₄N
• MW: 266.938818216324
• CID: 1290013
• PubChem ID: 82581127
• Update Time: 2025-04-20

Quinoline, 2,4,5,7-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,4,5,7-tetrachloro-
• 139719-14-5
• AT37059
• 2,4,5,7-Tetrachloroquinoline
• DTXSID701309157

• Inchi： 1S/C9H3Cl4N/c10-4-1-5(11)9-6(12)3-8(13)14-7(9)2-4/h1-3H
• InChI Key： NBDNNHUXZXDAPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C1=C(C=C(N=2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 264.90219
• Monoisotopic Mass: 264.901960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89